Cas no 2763749-15-9 (rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride)

• Product Name: rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride
• CAS No: 2763749-15-9
• MF: C₉H₁₁Cl₃N₂O
• MW: 269.55543923378
• CID: 6785306
• PubChem ID: 165986506
• Update Time: 2025-05-20

rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride
• 2763749-15-9
• EN300-37371836

• Inchi： 1S/C9H10Cl2N2O.ClH/c10-6-1-5(2-7(11)3-6)8(12)4-9(13)14;/h1-3,8H,4,12H2,(H2,13,14);1H/t8-;/m1./s1
• InChI Key： MBEHKGGMDVAGKX-DDWIOCJRSA-N
• SMILES： ClC1C=C(C=C(C=1)[C@@H](CC(N)=O)N)Cl.Cl

Computed Properties

• Exact Mass: 267.993696g/mol
• Monoisotopic Mass: 267.993696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride

Rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride (CAS No. 2763749-15-9): A Comprehensive Overview

Rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride, identified by its CAS number 2763749-15-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential biological activities and structural features. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and development.

The molecular structure of rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride consists of a propanamide backbone substituted with a 3,5-dichlorophenyl group. This specific arrangement of functional groups contributes to the compound's unique chemical properties and reactivity. The presence of the amide group and the dichlorophenyl moiety makes it a versatile scaffold for further derivatization and exploration of its pharmacological effects.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds with similar structural motifs. The dichlorophenyl group, in particular, has been associated with various biological activities, including anti-inflammatory and anticancer properties. Researchers have been investigating how modifications at this position can influence the overall activity profile of the molecule. The enantiomeric purity of rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride is crucial, as different enantiomers can exhibit distinct pharmacological effects.

One of the key areas where this compound has shown promise is in the field of drug discovery. The amide group provides a site for hydrogen bonding interactions, which are critical for binding to biological targets. This feature makes it an attractive candidate for developing novel drugs that interact with specific proteins or enzymes. The hydrochloride salt form also ensures better pharmacokinetic properties, such as improved absorption and distribution in the body.

Recent studies have focused on understanding the mechanism of action of compounds similar to rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride. Researchers have been employing various computational methods to predict how these molecules might interact with biological targets. These studies often involve molecular docking simulations, which can provide insights into the binding affinity and specificity of the compound. Such computational approaches are essential for guiding experimental design and optimizing lead compounds for further development.

The synthesis of rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride represents another area of active research. Chemists have developed several synthetic routes to produce this compound with high enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently and cost-effectively.

In addition to its potential therapeutic applications, rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride has also been studied for its role in chemical biology research. Researchers use such compounds as tools to understand biological pathways and mechanisms. For instance, they might use this molecule to probe the function of specific enzymes or to investigate how certain proteins interact with small molecules. Such studies can provide valuable insights into disease mechanisms and help identify new drug targets.

The development of new analytical techniques has also contributed to a better understanding of this compound. Methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the structure and purity of rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride. These techniques allow researchers to monitor reaction progress, identify impurities, and confirm the identity of their synthetic products.

The future prospects for rel-(3R)-3-amino-3-(3,5-dichlorophenyl)propanamide hydrochloride are promising. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study these systems. This compound represents an excellent example of how structural modifications can lead to new biological activities. Further research is needed to fully explore its potential applications in medicine and biotechnology.